Cas no 56050-05-6 (17α-Dihydro Equilin 3-Sulfate Sodium Salt)

• Product Name: 17α-Dihydro Equilin 3-Sulfate Sodium Salt
• CAS No: 56050-05-6
• MF: C₁₈H₂₁NaO₅S
• MW: 372.411115407944
• CID: 374706
• Update Time: 2025-04-19

17α-Dihydro Equilin 3-Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraene-3,17-diol,3-(hydrogen sulfate), sodium salt (1:1), (17a)-
• 17α-Dihydro Equilin 3-Sulfate
• 17Α-DIHYDRO EQUILIN 3-SULFATE SODIUM SALT
• Estra-1,3,5(10),7-tetraene-3,17-diol, 3-(hydrogen sulfate), monosodium salt, (17alpha)-
• Sodium (9ξ,14ξ,17α)-3-(sulfooxy)estra-1,3,5(10),7-tetraen-17-olat e
• 17α-Dihydro Equilin 3-Sulfate Sodium Salt

• Inchi： 1S/C18H22O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,16+,17-,18+;/m1./s1
• InChI Key： CZFNZYFVJFYZML-AMGVKYAUSA-M
• SMILES： S(=O)(=O)([O-])OC1C=CC2=C(C=1)CC=C1[C@@H]2CC[C@]2(C)[C@@H](CC[C@H]21)O.[Na+]

Computed Properties

• Exact Mass: 372.10100
• Monoisotopic Mass: 372.100739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 95.04000
• LogP: 4.52430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids